Cas no 5659-60-9 (Carbamicacid, allyl-, ester with isopropyl (3-hydroxypropyl)carbamate (7CI,8CI))

• Product Name: Carbamicacid, allyl-, ester with isopropyl (3-hydroxypropyl)carbamate (7CI,8CI)
• CAS No: 5659-60-9
• MF: C₁₉H₁₇BrO₂
• MW: 357.241084814072
• CID: 387091
• PubChem ID: 1118047
• Update Time: 2025-04-19

Carbamicacid, allyl-, ester with isopropyl (3-hydroxypropyl)carbamate (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-bromophenyl)-5-methyl-1-benzofuran-2-yl]butan-2-one
• Carbamicacid, allyl-, ester with isopropyl (3-hydroxypropyl)carbamate (7CI,8CI)
• 2-Butanone, 4-[3-(4-bromophenyl)-5-methyl-2-benzofuranyl]-
• 4-[3-(4-Bromo-phenyl)-5-methyl-benzofuran-2-yl]-butan-2-one
• SR-01000504701
• CBMicro_027333
• 5659-60-9
• DTXSID30360487
• 4-[3-(4-bromophenyl)-5-methyl-1-benzofuran-2-yl]-2-butanone
• AKOS000675200
• SR-01000504701-1
• BIM-0027209.P001

• Inchi： 1S/C19H17BrO2/c1-12-3-9-17-16(11-12)19(14-5-7-15(20)8-6-14)18(22-17)10-4-13(2)21/h3,5-9,11H,4,10H2,1-2H3
• InChI Key： SMQVIRLKLFAOHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C=C(C)C=CC=2OC=1CCC(C)=O

Computed Properties

• Exact Mass: 356.04121
• Monoisotopic Mass: 356.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• Surface Charge: 0
• XLogP3: 5

Experimental Properties

• Density: 1.337
• Boiling Point: 480°Cat760mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.608
• PSA: 30.21
• LogP: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans